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Chol-N3 Technical Overview

Chol-N3 is a synthetic derivative of cholesterol functionalized with a polyethylene glycol (PEG) linker and a
terminal azide (N3) group [1]. It is not typically studied for its own inherent biochemical pathways but is
widely used as a tool in bioorthogonal chemistry to label and manipulate cellular cholesterol or to create

targeted delivery systems [2].

The table below summarizes its core characteristics:

Property Description

Common Use Lipophilic lipid-PEG conjugate used to make targeted liposomes, improve drug
circulation time, and serve as a non-viral transfection reagent [1].

Structure Cholesterol - PEG (Spacer) - N3 (Azide group) [1].

PEG Molecular 1,000 Da (a common size, others may exist) [1].

Weight

Functional Cholesterol (for membrane incorporation) and Azide (for click chemistry) [1].
Groups

Solubility Good water solubility [1].
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Property Description
Storage Should be stored under inert gas (nitrogen or argon) at -20°C and protected from
light [1].

Primary Applications & Workflow

The power of Chol-N3 lies in the azide group, which selectively reacts with molecules containing a paired
"click chemistry" group (e.g., DBCO or cyclooctyne) without interfering with native biological processes

[2]. The general workflow involves two key steps, visualized in the diagram below.
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Research workflow for Chol-N3 labeling and targeting.

Relevant Cholesterol Signaling Pathways

While Chol-N3 is a tool, it is used to study or target critical biological pathways driven by native cholesterol.

The diagram below illustrates two major cholesterol-sensing pathways relevant to disease research.
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Key cholesterol-sensing pathways. LYCHOS couples cholesterol abundance to mTORCI1 signaling [3],

while hepatocyte cholesterol promotes fibrosis via TAZ stabilization [4].
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Research Context & Potential Targets

The pathways above are examples of why cholesterol targeting is therapeutically relevant. For instance:

* NASHITherapeutic Targets: Research has identified specific cholesterol metabolism-related genes
(MVK, HMGCS1, TM7SF2, FDPS) as diagnostic biomarkers and potential therapeutic targets for
Non-Alcoholic Fatty Liver Disease (NAFLD) [5].

e Cancer/Therapeutic Targets: In cancer, the IGF2BP3-FASN axis drives lipid metabolism and brain
metastasis in non-small cell lung cancer, suggesting that targeting this pathway could be a promising
strategy [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cholesterol-PEG-N3 - CD Bioparticles [cd-bioparticles.net]

2. Recent advances in developing active targeting and multi- ... [pmc.ncbi.nlm.nih.gov]
3. Structural insights into cholesterol sensing by the LYCHOS ... [nature.com]

4. Cholesterol Stabilizes TAZ in Hepatocytes to Promote ... [pmc.ncbi.nim.nih.gov]

5. Identification of novel targets associated with cholesterol ... [pmc.ncbi.nim.nih.gov]
6. The IGF2BP3-FASN axis drives lipid metabolic ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Chol-N3 biochemical pathways and targets]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b12871002#chol-n3-biochemical-

pathways-and-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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